Cas no 131986-39-5 (Pyridine,1,2,3,6-tetrahydro-1-methyl-5-[4-(pentyloxy)-1,2,5-thiadiazol-3-yl]-)

• Product Name: Pyridine,1,2,3,6-tetrahydro-1-methyl-5-[4-(pentyloxy)-1,2,5-thiadiazol-3-yl]-
• CAS No: 131986-39-5
• MF: C₁₃H₂₁N₃OS
• MW: 267.390341520309
• CID: 1234126
• PubChem ID: 18920330
• Update Time: 2025-04-20

Pyridine,1,2,3,6-tetrahydro-1-methyl-5-[4-(pentyloxy)-1,2,5-thiadiazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine,1,2,3,6-tetrahydro-1-methyl-5-[4-(pentyloxy)-1,2,5-thiadiazol-3-yl]-
• DB-374470
• CHEMBL327754
• 1,2,5,6-Tetrahydro-1-methyl-3-[4-(pentyloxy)-1,2,5-thiadiazol-3-yl]pyridine
• 131986-39-5
• 1-Methyl-5-(4-pentyloxy-[1,2,5]thiadiazol-3-yl)-1,2,3,6-tetrahydro-pyridine
• 1-methyl-5-(4-(pentyloxy)-1,2,5-thiadiazol-3-yl)-1,2,3,6-tetrahydropyridine
• BDBM50003366
• 1-Methyl-5-(4-pentyloxy-[1,2,5]thiadiazol-3-yl)-1,2,3,6-tetrahydro-pyridine; oxalic acid
• SCHEMBL6913174

• Inchi： 1S/C13H21N3OS/c1-3-4-5-9-17-13-12(14-18-15-13)11-7-6-8-16(2)10-11/h7H,3-6,8-10H2,1-2H3
• InChI Key： JJWIFEIHNQNTLK-UHFFFAOYSA-N
• SMILES： S1N=C(C(C2=CCCN(C)C2)=N1)OCCCCC

Computed Properties

• Exact Mass: 267.14073
• Monoisotopic Mass: 267.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 38.25